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Compound of Interest

Compound Name: N-(2-Poc-ethyl)betulin amide

Cat. No.: B10822065 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of N-
(2-Poc-ethyl)betulin amide, a pentacyclic triterpenoid and alkyne derivative of betulin. Due to

the absence of a specific Safety Data Sheet (SDS) for this compound, these procedures are

based on the known properties of its parent compounds, betulin and betulinic acid, and general

principles of hazardous waste management. Betulinic acid is recognized as being very toxic to

aquatic life with long-lasting effects and harmful if swallowed; therefore, N-(2-Poc-ethyl)betulin
amide should be handled as hazardous chemical waste.[1]

Chemical and Physical Properties
A summary of the known properties of N-(2-Poc-ethyl)betulin amide is provided below to

inform safe handling and disposal.
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Property Value Source

Molecular Formula C36H56N2O4 [2][3]

Formula Weight 580.9 g/mol [2][3]

Appearance Crystalline solid [2][3]

Purity >95% [2][3]

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml
[2][3]

Storage -20°C [3]

Operational Plan for Disposal
The following step-by-step protocol must be followed to ensure the safe disposal of N-(2-Poc-
ethyl)betulin amide and associated waste.

1. Waste Identification and Segregation:

Characterization: All waste containing N-(2-Poc-ethyl)betulin amide, including the pure

compound, contaminated labware (e.g., vials, pipette tips, gloves), and solutions, must be

treated as hazardous chemical waste.[1]

Segregation: Collect waste containing N-(2-Poc-ethyl)betulin amide separately from other

waste streams to prevent unintended reactions.[1]

If dissolved in a solvent, segregate the waste based on the solvent's properties (e.g.,

halogenated vs. non-halogenated).[1]

Aqueous solutions must be collected separately from organic solvent waste.[1]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling the compound and its waste.

3. Waste Collection and Labeling:
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Containers: Use chemically compatible and clearly labeled containers for waste collection.

Given the compound's solubility, ensure the container material is compatible with DMF,

DMSO, and ethanol if these solvents are used.

Labeling: Label the waste container with the words "Hazardous Waste" and the full chemical

name: "N-(2-Poc-ethyl)betulin amide".[1] Include the approximate concentration and

quantity. The label must be legible and securely attached.

4. Disposal Pathway:

Do Not Dispose in General Waste or Drains: Under no circumstances should N-(2-Poc-
ethyl)betulin amide or its containers be disposed of in regular trash or down the drain.[1]

Institutional Procedures: Follow your institution's specific guidelines for the disposal of

hazardous chemical waste. This typically involves contacting the Environmental Health and

Safety (EHS) office for waste pickup and disposal.

Waste Manifest: Ensure all required waste manifest forms are completed accurately before

the waste is removed from the laboratory.

Experimental Workflow for Disposal
The logical flow for the proper disposal of N-(2-Poc-ethyl)betulin amide is illustrated in the

diagram below.
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Caption: Disposal workflow for N-(2-Poc-ethyl)betulin amide.
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This guide is intended to provide immediate and essential information. Always consult with your

institution's EHS department for specific disposal requirements in your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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